Cas no 2918954-90-0 ((5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane)

• Product Name: (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane
• CAS No: 2918954-90-0
• MF: C₁₂H₁₅FS
• MW: 210.310905694962
• CID: 6796558
• PubChem ID: 171366660
• Update Time: 2025-06-11

(5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-cyclopentyl-2-fluorophenyl)(methyl)sulfane
• 2918954-90-0
• MFCD34826975
• (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C12H15FS/c1-14-12-8-10(6-7-11(12)13)9-4-2-3-5-9/h6-9H,2-5H2,1H3
• InChI Key： NGKZCFZHEFBZHL-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(=C1)C1CCCC1)F

Computed Properties

• Exact Mass: 210.08784981g/mol
• Monoisotopic Mass: 210.08784981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane

Comprehensive Overview of (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane (CAS No. 2918954-90-0)

The compound (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane (CAS No. 2918954-90-0) is a fluorinated aromatic sulfide with a cyclopentyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl ring and a methylsulfane group, offers versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which are hot topics in modern medicinal chemistry.

One of the key reasons (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane garners attention is its role in structure-activity relationship (SAR) studies. The fluorine atom enhances metabolic stability and bioavailability, while the cyclopentyl group contributes to lipophilicity, a critical factor in CNS drug design. Recent publications highlight its utility in optimizing lead compounds for neurodegenerative diseases, aligning with the growing demand for Alzheimer's and Parkinson's therapeutics. This aligns with frequent search queries like "fluorine in drug design" or "SAR optimization strategies."

From a synthetic chemistry perspective, the methylsulfane moiety in CAS 2918954-90-0 allows for diverse functionalization via oxidation to sulfoxides/sulfones or nucleophilic displacement. Such transformations are frequently discussed in forums about "sulfur chemistry in pharmaceuticals." The compound's stability under acidic conditions also makes it valuable for late-stage modifications—a technique gaining traction in fragment-based drug discovery (FBDD), as evidenced by rising searches for "FBDD case studies 2024."

Environmental and regulatory considerations further elevate the relevance of (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane. With the FDA emphasizing green chemistry principles, researchers are investigating solvent-free methods for its synthesis. This responds to trending queries like "sustainable aryl sulfide synthesis." Additionally, computational chemists employ this compound in molecular docking simulations to predict protein-ligand interactions—a technique dominating searches related to "AI in drug discovery."

Analytical characterization of CAS 2918954-90-0 typically involves LC-MS and ¹⁹F NMR due to its fluorine signature. The compound's chromatographic behavior is often compared to similar fluorinated sulfides in method development discussions. Its UV absorption profile (λ_max ~270 nm) also makes it detectable via HPLC-PDA, addressing common analytical challenges posted in forums about "fluorinated compound analysis."

In material science, derivatives of (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane show promise in organic electronics. The thioether linkage facilitates π-conjugation extension, a property explored in OLED research—a hot topic linked to searches for "next-gen emissive materials." Patent analyses reveal its inclusion in novel liquid crystal compositions, catering to the display technology sector's innovation demands.

Supply chain dynamics for 2918954-90-0 reflect broader trends in fine chemical distribution. With increasing requests for "custom fluorinated building blocks," suppliers now offer this compound in milligram to kilogram scales with >98% purity. Storage recommendations (2-8°C under inert atmosphere) align with best practices for sulfur-containing compounds, a frequent concern in procurement queries.

The safety profile of (5-Cyclopentyl-2-fluorophenyl)(methyl)sulfane is well-documented in SDS reports, showing low acute toxicity (LD50 >2000 mg/kg). This positions it favorably compared to traditional thiol precursors in searches for "safer sulfur reagents." Its non-hazardous transport classification further supports global accessibility—an important consideration in pharmaceutical outsourcing discussions.

Future applications may leverage the compound's bioisosteric potential, particularly in replacing labile esters or amides. This connects to emerging search trends about "metabolically stable bioisosteres." Ongoing research also explores its use in PROTAC degraders, answering the market's growing interest in targeted protein degradation technologies.